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Abstract

The term "ppDNM" is not a recognized abbreviation in the field of plant biology. However, it is
likely a reference to dominant-negative mutants of dynamin-related proteins (DRPS) in plants.
DRPs are a superfamily of large GTPases that play crucial roles in membrane fission and
fusion events, which are fundamental to various cellular processes. This guide provides a
comprehensive overview of the expression patterns of dynamin-related proteins in different
plant tissues, with a focus on the well-studied model organism Arabidopsis thaliana. It also
details the experimental protocols used to elucidate these expression patterns and explores the
signaling pathways in which these proteins are involved.

Introduction to Plant Dynamin-Related Proteins
(DRPs)

Dynamin and dynamin-related proteins are essential for a wide range of cellular processes
involving membrane remodeling. In plants, these proteins are involved in endocytosis,
cytokinesis, and the biogenesis and maintenance of organelles like mitochondria, chloroplasts,
and peroxisomes.[1][2] Plant DRPs are classified into six distinct families (DRP1-DRP6) based
on their domain structure and amino acid conservation.[1]
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The DRP1 and DRP2 families are particularly implicated in clathrin-mediated endocytosis and
the formation of the cell plate during cell division.[1][3] The DRP1 subfamily appears to be
specific to plants, while the DRP2 family shares structural similarities with mammalian dynamin
1.[1]3]

Expression Patterns of DRPs in Plant Tissues

The expression of different DRP isoforms varies spatially and temporally, suggesting distinct
and sometimes redundant functions in plant development.[3]

Table 1: Summary of DRP Expression in Arabidopsis thaliana

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7898460/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2014.00408/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7898460/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2014.00408/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2014.00408/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Predominant

. . Cellular
Gene Family Members Expression L.
) Localization
Tissues
Widely expressed, )
. _ Asymmetrically at the
DRP1A, DRP1C, including roots,
DRP1 plasma membrane,
DRP1E hypocotyls, and
o cell plate.[5][6]
developing tissues.[4]
Plasma membrane,
Expressed throughout  involved in clathrin-
DRP2 DRP2A, DRP2B _ _
development.[1] mediated endocytosis.
[7]
Involved in
DRP3/ADL2 ADL2a, ADL2b Chloroplasts. chloroplast/plastid
biogenesis.[6]
Cell cycle-dependent
expression, localized o
DRP5 DRP5A . Division plane.
to the division plane
during cytokinesis.[1]
Involved in the
Thylakoid membranes  biogenesis of
ADL1 ADL1 .
of chloroplasts.[8] thylakoid membranes.
[8]
Required for trans-
ADL6 ADL6 Trans-Golgi Network. Golgi-to-vacuole

trafficking.[2]

Note: This table summarizes general expression patterns. Specific expression levels can vary

depending on developmental stage and environmental conditions.

Key Functions and Signaling Pathways

Plant DRPs are integral to several critical signaling and developmental pathways.
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» Cytokinesis and Cell Plate Formation: DRP1 family members, such as phragmoplastin in
soybean and ADL1 in Arabidopsis, are essential for the formation of the cell plate that divides
daughter cells during cytokinesis.[3][5][6] They are recruited to the equator of the
phragmoplast, where they mediate the fusion of Golgi-derived vesicles to form the new cell
wall.

o Endocytosis: DRP1A and DRP2B are involved in clathrin-mediated endocytosis, a process
vital for nutrient uptake, signal transduction, and membrane recycling.[4][7] For instance, the
internalization of the FLS2 receptor, which perceives bacterial flagellin to initiate an immune
response, is dependent on DRP2B.[7]

e Organelle Biogenesis and Maintenance: DRPs are also crucial for the division and
morphology of chloroplasts and mitochondria.[1][9] For example, ADL1 is localized to the
thylakoid membranes and is involved in their biogenesis.[8]
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Caption: Simplified workflow of DRP2B-mediated endocytosis.

Experimental Protocols

Several technigues are employed to study the expression and localization of plant DRPs.

o Reverse Transcription PCR (RT-PCR) and Quantitative RT-PCR (QRT-PCR): These methods
are used to determine the transcript levels of DRP genes in different tissues. RNA is first
extracted from the tissue of interest and then reverse-transcribed into cDNA. PCR or qPCR
is then performed using gene-specific primers to amplify the target DRP sequence.

e GUS (B-glucuronidase) and GFP (Green Fluorescent Protein) Fusions: To visualize the
spatial and temporal expression patterns of DRP genes, their promoter regions are fused to
reporter genes like GUS or GFP. These constructs are then introduced into plants. GUS
activity can be visualized by histochemical staining, while GFP fluorescence can be
observed using confocal microscopy.

e Immunolocalization: This technique uses antibodies specific to a DRP to detect its location
within cells and tissues. Tissue sections are incubated with a primary antibody against the
DRP, followed by a secondary antibody conjugated to a fluorescent dye or an enzyme for
visualization.

o Fluorescent Protein Fusions: The coding sequence of a DRP is fused with a fluorescent
protein like GFP. The fusion protein is then expressed in plants, and its subcellular
localization can be directly observed using confocal microscopy.[10] This is a powerful tool
for live-cell imaging of protein dynamics.
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Caption: Workflow for DRP subcellular localization using GFP fusion.

Implications for Drug Development
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While direct drug development targeting plant DRPs is not a primary focus, understanding their
function has implications for agriculture and biotechnology:

» Herbicide Development: As DRPs are essential for plant growth and development, they
could represent potential targets for novel herbicides.

» Improving Plant Resilience: Manipulating DRP expression could enhance plant responses to
biotic and abiotic stresses. For example, modulating DRP2B activity could alter a plant's
immune response.[7]

» Biotechnology: Understanding the role of DRPs in vesicle trafficking is crucial for optimizing
the production of recombinant proteins in plant-based systems, as it affects protein secretion
and targeting.

Conclusion

Plant dynamin-related proteins are a diverse family of GTPases with essential roles in cellular
membrane dynamics. Their distinct expression patterns across different tissues and
developmental stages reflect their specialized functions in processes ranging from cell division
to organelle biogenesis and stress responses. Further research into the regulation and
interactions of these proteins will continue to provide valuable insights into fundamental plant
biology and may open new avenues for agricultural and biotechnological applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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